![molecular formula C14H12N4O5 B6122919 N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide](/img/structure/B6122919.png)
N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide, also known as HMBI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. HMBI belongs to the class of hydrazones and is synthesized through a simple and efficient method. In
Mechanism of Action
The mechanism of action of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide is not fully understood. However, it has been suggested that N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide exerts its antimicrobial activity by inhibiting the biosynthesis of mycolic acid in the cell wall of mycobacteria. Mycolic acid is an essential component of the cell wall of mycobacteria and is required for their survival. N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide may also inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, leading to the inhibition of DNA replication and cell division.
Biochemical and Physiological Effects:
N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has been shown to have a variety of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has also been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use as an anti-inflammatory agent. Moreover, N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has been reported to exhibit antiviral activity against several viruses, including HIV and hepatitis B virus.
Advantages and Limitations for Lab Experiments
N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits potent antimicrobial, antitumor, anti-inflammatory, and antiviral activities. However, N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has some limitations as well. It is insoluble in water, which limits its use in aqueous systems. Moreover, N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide can be toxic at high concentrations, which may limit its use in vivo.
Future Directions
There are several future directions for the research on N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide. One of the potential applications of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide is in the development of novel drugs for the treatment of tuberculosis. N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has been shown to possess potent antimycobacterial activity and may be used as a lead compound for the development of new drugs. Moreover, N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide may have potential applications in the treatment of viral infections such as HIV and hepatitis B virus. Further research is needed to explore the mechanism of action of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide and its potential therapeutic applications.
Conclusion:
In conclusion, N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide, or N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide can be synthesized through a simple and efficient method and exhibits potent antimicrobial, antitumor, anti-inflammatory, and antiviral activities. Further research is needed to explore the full potential of N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide in the development of novel drugs for the treatment of various diseases.
Synthesis Methods
N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide can be synthesized through the condensation reaction of isonicotinohydrazide with 4-hydroxy-3-methoxy-2-nitrobenzaldehyde. The reaction is carried out in the presence of a catalyst such as acetic acid or hydrochloric acid and under reflux conditions. The resulting product is then purified through recrystallization to obtain N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide in a high yield.
Scientific Research Applications
N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has been extensively studied for its potential therapeutic properties. It has been shown to possess antimicrobial, antitumor, anti-inflammatory, and antiviral activities. N'-(4-hydroxy-3-methoxy-2-nitrobenzylidene)isonicotinohydrazide has been used in the development of novel drugs for the treatment of various diseases such as tuberculosis, cancer, and viral infections.
properties
IUPAC Name |
N-[(E)-(4-hydroxy-3-methoxy-2-nitrophenyl)methylideneamino]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O5/c1-23-13-11(19)3-2-10(12(13)18(21)22)8-16-17-14(20)9-4-6-15-7-5-9/h2-8,19H,1H3,(H,17,20)/b16-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZTPPYZNENKJGF-LZYBPNLTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1[N+](=O)[O-])C=NNC(=O)C2=CC=NC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1[N+](=O)[O-])/C=N/NC(=O)C2=CC=NC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(E)-(4-hydroxy-3-methoxy-2-nitrophenyl)methylidene]pyridine-4-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.